4-(2,5-dioxopyrrolidin-1-yl)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C19H16N4O5S/c24-17-5-6-18(25)23(17)14-1-3-15(4-2-14)29(26,27)22-11-16-19(21-9-8-20-16)13-7-10-28-12-13/h1-4,7-10,12,22H,5-6,11H2
• InChI Key: RVQMPKRZZUDWAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NCC3=NC=CN=C3C4=COC=C4
• Molecular Formula: C19H16N4O5S
• Molecular Weight: 412.4 g/mol
• CAS No.: 2034238-68-9

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzenesulfonamide is a benzenesulfonamide derivative featuring a pyrrolidinone (2,5-dioxopyrrolidin-1-yl) substituent at the para position of the benzene ring. The sulfonamide group is further functionalized with a pyrazine-methyl moiety bearing a furan-3-yl substituent. The pyrrolidinone moiety may enhance solubility, while the pyrazine-furan system could contribute to π-π stacking or hydrogen-bonding interactions in biological targets.

Biological Activity

The compound 4-(2,5-dioxopyrrolidin-1-yl)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzenesulfonamide (CAS Number: 2034238-68-9) is a sulfonamide derivative with potential therapeutic applications. This article reviews its biological activity, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C19H16N4O5S
• Molecular Weight : 412.4 g/mol
• Structure : The compound features a dioxopyrrolidine moiety linked to a furan-pyrazine structure via a benzenesulfonamide group.

Sulfonamides have been known for their ability to inhibit bacterial dihydropteroate synthase, impacting folate synthesis in bacteria. However, the specific biological mechanisms of this compound are not fully elucidated in the literature. Preliminary studies suggest interactions with various biomolecules that may influence cardiovascular functions and other physiological processes.

Cardiovascular Effects

A study evaluated the effects of benzene sulfonamide derivatives on perfusion pressure and coronary resistance using an isolated rat heart model. While the specific activity of 4-(2,5-dioxopyrrolidin-1-yl)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzenesulfonamide was not directly tested, related compounds demonstrated significant impacts:

Compound	Dose (nM)	Effect on Perfusion Pressure
Control	-	Baseline
Benzene Sulfonamide	0.001	Decreased perfusion pressure
4-(2-aminoethyl)-benzenesulfonamide	0.001	Significant decrease

The results indicated that certain sulfonamide derivatives could lower perfusion pressure and coronary resistance, suggesting a potential pathway for cardiovascular modulation through this class of compounds .

Case Studies

• Cardiovascular Study : In an experiment involving isolated rat hearts, several sulfonamide derivatives were tested for their effect on coronary resistance and perfusion pressure. The study concluded that modifications in the sulfonamide structure could lead to varying degrees of cardiovascular activity .
• Docking Studies : Theoretical docking studies using computational methods suggested potential interactions between sulfonamide derivatives and calcium channel proteins, which may elucidate mechanisms behind their cardiovascular effects .

Comparison with Similar Compounds

4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide

• Structure: Features a pyrazolo[3,4-d]pyrimidine core linked to a benzenesulfonamide group, with fluorophenyl and chromenone substituents.
• Key Differences: Replaces the pyrrolidinone and pyrazine-furan groups with a pyrazolopyrimidine-chromenone system. The fluorophenyl group increases lipophilicity compared to the furan in the target compound.
• Physicochemical Data : Molecular weight = 589.1 g/mol; Melting point = 175–178°C .

4-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonamide

• Structure : Contains an isoxazole ring substituted with methyl and phenyl groups, attached to a benzenesulfonamide.
• Key Differences: Lacks the pyrazine and pyrrolidinone moieties.

Methyl 3-[(methoxycarbonylmethyl)sulfamoyl]thiophene-2-carboxylate

• Structure : A thiophene-sulfonamide hybrid with ester functionalities.
• Key Differences: Replaces the benzene ring with a thiophene core. The ester groups may improve bioavailability but introduce susceptibility to hydrolysis compared to the stable pyrrolidinone in the target compound .

Table 1: Comparative Analysis of Selected Sulfonamide Derivatives

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Synthesis Highlights
Target Compound	Benzenesulfonamide	Pyrrolidinone, pyrazine-furan	~450 (estimated)	Not reported	Likely requires Pd-catalyzed coupling for pyrazine-furan linkage
Example 53 ()	Pyrazolopyrimidine	Fluorophenyl, chromenone	589.1	175–178	Suzuki-Miyaura coupling
4-(5-Methyl-3-phenylisoxazol-4-yl)benzenesulfonamide	Isoxazole	Methyl, phenyl	~330 (estimated)	Not reported	Cyclocondensation of nitriles
Compound 27 ()	Thiazole	Chlorophenyl, sulfamoyl	~450 (estimated)	Not reported	Esterification and hydrazine treatment

Key Observations:

• Substituent Effects: The pyrrolidinone in the target compound may enhance aqueous solubility compared to the chromenone in Example 53. The furan substituent offers lower steric hindrance than fluorophenyl groups, possibly improving target binding.
• Synthetic Complexity : The target compound’s pyrazine-furan linkage likely requires multi-step synthesis, analogous to the Pd-catalyzed methods used in Example 53 .